1-(4-fluorophenyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)methanesulfonamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]methanesulfonamide
• InChI: InChI=1S/C18H24FN3O3S/c1-21-8-2-3-17(21)18(22-9-11-25-12-10-22)13-20-26(23,24)14-15-4-6-16(19)7-5-15/h2-8,18,20H,9-14H2,1H3
• InChI Key: BFEGFRRNHUCDFM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNS(=O)(=O)CC2=CC=C(C=C2)F)N3CCOCC3
• Molecular Formula: C18H24FN3O3S
• Molecular Weight: 381.5 g/mol

Description

1-(4-fluorophenyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H24FN3O3S and its molecular weight is 381.47. The purity is usually 95%.
BenchChem offers high-quality 1-(4-fluorophenyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-fluorophenyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Asymmetric Addition

A study demonstrated the catalytic asymmetric addition of α-fluoro(phenylsulfonyl)methane derivatives to cyclic N-acyliminium, facilitated by chiral phosphoric acid. This method provides a metal-free approach to synthesize compounds with sulfone and fluorine, featuring quaternary stereocenters, which are significant in pharmaceutical chemistry (Bhosale et al., 2022).

Iridium-Catalyzed Alkylation

Another application involves iridium-catalyzed regio- and enantioselective allylic alkylation of fluorobis(phenylsulfonyl)methane, leading to enantiopure fluorobis(phenylsulfonyl)methylated compounds. These compounds can be further transformed into clinically relevant derivatives, such as monofluoro-methylated ibuprofen, maintaining high optical purity (Liu et al., 2009).

Synthesis of HMG-CoA Reductase Inhibitors

The compound also finds application in the synthesis of HMG-CoA reductase inhibitors. For instance, methanesulfonamide pyrimidine- and N-methanesulfonyl pyrrole-substituted dihydroxyheptenoates were synthesized and evaluated for their potency against the enzyme HMG-CoA reductase. This research contributes to the development of new cholesterol-lowering agents (Watanabe et al., 1997).

Methanesulfonyl Fluoride Reactions

Research on methanesulfonyl fluoride's interaction with acetylcholinesterase highlights its potential in studying enzyme inhibition. This compound reacts with the enzyme to form a methanesulfonyl enzyme derivative, illustrating its utility in biochemical studies related to nerve function and enzyme activity (Kitz & Wilson, 1963).